![molecular formula C20H15NO3 B5729720 2-(1-naphthyl)-N-(3-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide](/img/structure/B5729720.png)
2-(1-naphthyl)-N-(3-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide
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Overview
Description
2-(1-naphthyl)-N-(3-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. The compound belongs to the class of benzofuran derivatives and has been studied for its ability to inhibit certain enzymes and receptors in the body.
Mechanism of Action
The mechanism of action of 2-(1-naphthyl)-N-(3-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide involves the inhibition of certain enzymes and receptors in the body. The compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of inflammatory mediators in the body. It has also been found to inhibit the binding of certain receptors such as the adenosine A2A receptor, which is involved in the regulation of inflammation and pain.
Biochemical and Physiological Effects:
The compound has been found to exhibit significant biochemical and physiological effects in various studies. It has been found to reduce the production of inflammatory mediators such as prostaglandins and cytokines. The compound has also been found to reduce pain and inflammation in animal models of arthritis. Additionally, the compound has been found to exhibit anti-tumor properties by inhibiting the growth of cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(1-naphthyl)-N-(3-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide in lab experiments include its potential therapeutic properties, its ability to inhibit certain enzymes and receptors, and its relatively low toxicity. The limitations of using the compound include its limited solubility in aqueous solutions and the need for further studies to determine its safety and efficacy in humans.
Future Directions
There are several future directions for the study of 2-(1-naphthyl)-N-(3-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide. These include further studies to determine its safety and efficacy in humans, the development of new formulations to improve its solubility, and the exploration of its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, the compound could be studied for its potential use in combination with other drugs to enhance their therapeutic effects.
Synthesis Methods
The synthesis of 2-(1-naphthyl)-N-(3-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide involves the reaction between 2-naphthylamine and 3-oxo-1,3-dihydro-2-benzofuran-5-carboxylic acid followed by acetylation. The reaction is carried out in the presence of a suitable catalyst and solvent under controlled conditions.
Scientific Research Applications
The compound has been extensively studied for its potential use in the treatment of various diseases. It has been found to possess anti-inflammatory, analgesic, and anti-tumor properties. The compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
2-naphthalen-1-yl-N-(3-oxo-1H-2-benzofuran-5-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15NO3/c22-19(10-14-6-3-5-13-4-1-2-7-17(13)14)21-16-9-8-15-12-24-20(23)18(15)11-16/h1-9,11H,10,12H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOHGLHXWGCAWPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=C(C=C2)NC(=O)CC3=CC=CC4=CC=CC=C43)C(=O)O1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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